Cas no 81650-04-6 (Ethyl 3,5-dinitro-4-hydroxyhydrocinnamate)

81650-04-6 structure
Product name:Ethyl 3,5-dinitro-4-hydroxyhydrocinnamate
Ethyl 3,5-dinitro-4-hydroxyhydrocinnamate Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-hydroxy-3,5-dinitro-phenyl)-propionic acid ethyl ester
- ETHYL 3-(4-HYDROXY-3,5-DINITROPHENYL)PROPANOATE
- AKOS024319231
- 653-655-5
- 81650-04-6
- Ethyl 3,5-dinitro-4-hydroxyhydrocinnamate
-
- Inchi: InChI=1S/C11H12N2O7/c1-2-20-10(14)4-3-7-5-8(12(16)17)11(15)9(6-7)13(18)19/h5-6,15H,2-4H2,1H3
- InChI Key: YLIMSIWQDHNBCZ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 284.06445073Da
- Monoisotopic Mass: 284.06445073Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 138Ų
Ethyl 3,5-dinitro-4-hydroxyhydrocinnamate Related Literature
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Valeria Bugatti,Bluma Guenther Soares Green Chem., 2014,16, 3758-3762
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Lukas Mai,Nils Boysen,Ersoy Subaşı,Teresa de los Arcos,Detlef Rogalla,Guido Grundmeier,Claudia Bock,Hong-Liang Lu,Anjana Devi RSC Adv., 2018,8, 4987-4994
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Adam G. L. Schafer,Victoria M. Borland,Ellen J. Yezierski Chem. Educ. Res. Pract., 2021,22, 457-475
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